Cas no 53483-66-2 (1-Methyl-5-trifluoromethylbenzimidazole)

1-Methyl-5-trifluoromethylbenzimidazole is a benzimidazole derivative characterized by the presence of a methyl group at the 1-position and a trifluoromethyl group at the 5-position of the benzimidazole core. This structural configuration imparts enhanced chemical stability and electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, while the benzimidazole scaffold offers versatility in heterocyclic chemistry. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric interactions. Its well-defined reactivity profile facilitates selective functionalization for targeted applications.
1-Methyl-5-trifluoromethylbenzimidazole structure
53483-66-2 structure
Product Name:1-Methyl-5-trifluoromethylbenzimidazole
CAS No:53483-66-2
MF:C9H7F3N2
MW:200.160492181778
CID:366721
PubChem ID:21749583
Update Time:2025-10-29

1-Methyl-5-trifluoromethylbenzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-methyl-5-(trifluoromethyl)-
    • 1-methyl-5-(trifluoromethyl)benzimidazole
    • 1-Methyl-5-trifluoromethyl benzimidazole
    • 1-methyl-5-trifluoromethyl-1H-benzoimidazole
    • 3-Methyl-5-trifluoromethylbenzimidazol
    • 1-Methyl-5-(trifluoromethyl)-1H-benzimidazole
    • 1-Methyl-5-trifluoromethylbenzimidazole
    • FT-0608077
    • CS-0207968
    • BS-28617
    • 53483-66-2
    • 1-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole
    • DTXSID80617690
    • AKOS002662595
    • A829620
    • FZMXBWXWQILZPU-UHFFFAOYSA-N
    • SCHEMBL2570814
    • 1-methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
    • 1-METHYL-5-(TRIFLUOROMETHYL)-1,3-BENZODIAZOLE
    • MDL： M185046
    • Inchi： 1S/C9H7F3N2/c1-14-5-13-7-4-6(9(10,11)12)2-3-8(7)14/h2-5H,1H3
    • InChI Key： FZMXBWXWQILZPU-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC2=C(C=1)N=CN2C)(F)F

Computed Properties

  • Exact Mass: 200.05600
  • Monoisotopic Mass: 200.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.34
  • Boiling Point: 262.4°Cat760mmHg
  • Flash Point: 112.5°C
  • Refractive Index: 1.528
  • PSA: 17.82000
  • LogP: 2.59210

1-Methyl-5-trifluoromethylbenzimidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-5-trifluoromethylbenzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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TRC
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TRC
M332108-1g
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Alichem
A069002867-5g
1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
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Alichem
A069002867-10g
1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
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 $1656.24 2023-09-01
Alichem
A069002867-25g
1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
 53483-66-2 97%
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A2B Chem LLC
AG21516-1g
1-Methyl-5-trifluoromethylbenzimidazole
 53483-66-2 98%
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 $75.00 2024-04-19
A2B Chem LLC
AG21516-5g
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 53483-66-2 98%
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